Cas no 2229693-83-6 (3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine)

• Product Name: 3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine
• CAS No: 2229693-83-6
• MF: C₈H₉FN₂
• MW: 152.168864965439
• CID: 5768656
• PubChem ID: 165783809
• Update Time: 2023-11-15

3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229693-83-6
• EN300-2005394
• 3-(5-fluoropyridin-3-yl)prop-2-en-1-amine
• 3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine

• Inchi： 1S/C8H9FN2/c9-8-4-7(2-1-3-10)5-11-6-8/h1-2,4-6H,3,10H2/b2-1+
• InChI Key： BIUYQRMLHYLQSG-OWOJBTEDSA-N
• SMILES： FC1=CN=CC(=C1)/C=C/CN

Computed Properties

• Exact Mass: 152.07497646g/mol
• Monoisotopic Mass: 152.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų